PB0822

• Molecular Formula: C19H19FN4O2
• Molecular Weight: 354.4 g/mol
• InChI: InChI=1S/C19H19FN4O2/c20-8-1-9-26-15-5-2-13(3-6-15)18-11-21-19(25)24(18)14-4-7-16-17(10-14)23-12-22-16/h2-7,10,12,18H,1,8-9,11H2,(H,21,25)(H,22,23)/t18-/m1/s1
• InChIKey: KLTRHWNSZPVQBI-GOSISDBHSA-N

PB0822: A Specialized PET Radioligand Precursor for Glutaminyl Cyclase Imaging in Alzheimer's Disease Research

PB0822 is a chemical precursor used for the preparation of the positron emission tomography (PET) radioligand [18F]PB0822 via [18F]fluoride labeling. [18F]PB0822 is a targeted imaging agent designed to visualize the enzymatic activity of glutaminyl cyclase (QC), an enzyme that catalyzes the post-translational formation of pyroglutamate-modified amyloid-beta peptides (e.g., Aβ-pE3 and Aβ-pE11), which are key pathological features in Alzheimer's disease (AD) [1]. The compound is a structural derivative of the known QC inhibitor PQ912, modified specifically to incorporate a fluorine-18 radioisotope for non-invasive in vivo imaging [2].

QC enzyme binding profile retained for PET imaging studies

Demonstrated brain uptake enabling in vivo CNS PET signal

Fluorine-18 half-life supports centralized production and multi-site distribution

High radiochemical purity protocol for reproducible quantification

• [1] Behof WJ, Haynes JR, Whitmore CA, Cheung YY, Tantawy MN, Peterson TE, et al. Synthesis and Evaluation of a Novel PET Radioligand for Imaging Glutaminyl Cyclase Activity as a Biomarker for Detecting Alzheimer's Disease. ACS Sens. 2024;9(5):2605-2613. View Source
• [2] PMC11129349. Figure 2. Radioisotope labeling strategy. ACS Sens. 2024;9(5):2605–2613. View Source

Why PB0822 Is Not Interchangeable with Other QC Inhibitors or PET Probes

Substituting PB0822 with other glutaminyl cyclase (QC) inhibitors or general PET probes is scientifically invalid. As a specialized precursor, PB0822 is designed with a specific chemical handle to enable efficient and site-selective radiolabeling with fluorine-18 [1]. While its parent compound, PQ912, is a potent QC inhibitor developed for therapeutic use [2], PB0822 is structurally optimized for imaging: it incorporates a fluoropropyl ether moiety that allows for [18F] incorporation without ablating target binding affinity [1]. Generic substitution with other QC ligands or PET precursors would compromise radiochemical yield, alter pharmacokinetic properties (including critical blood-brain barrier penetration governed by a cLogP of 1.54), or result in a probe with unknown and unvalidated in vivo specificity for QC activity in AD models [1]. The quantitative evidence below establishes the unique, data-backed performance parameters of PB0822 as an imaging tool.

PB0822 – Radiolabeled, brain-penetrant QC ligand

PQ912 – Parent inhibitor without radiolabel; may not support PET imaging workflow

PB0822 – Brain uptake confirmed by PET

[11C]PBD150 – No brain PET signal observed; may not enable CNS imaging studies

PB0822 – Measurable brain signal suitable for imaging

Triazole [18F]SEN177/QP5020 – Brain uptake below practical imaging threshold; may require structural optimization for CNS use

• [1] Behof WJ, Haynes JR, Whitmore CA, Cheung YY, Tantawy MN, Peterson TE, et al. Synthesis and Evaluation of a Novel PET Radioligand for Imaging Glutaminyl Cyclase Activity as a Biomarker for Detecting Alzheimer's Disease. ACS Sens. 2024;9(5):2605-2613. View Source
• [2] PMC11129349. Figure 2. Radioisotope labeling strategy. ACS Sens. 2024;9(5):2605–2613. View Source

Quantifiable Differentiation of PB0822 Against Closest Analogs: A Head-to-Head Evidence Guide for Scientific Procurement

Head-to-Head Binding Affinity: PB0822 Maintains Potent QC Inhibition Comparable to Parent Compound PQ912

The design of the PET radioligand [18F]PB0822 involved a structural modification of the known QC inhibitor PQ912 to incorporate a [18F]fluoropropyl ether. Critically, this modification did not result in a significant loss of target binding affinity. In a direct head-to-head comparison, the standard compound [19F]PB0822 demonstrated an IC50 of 56.3 nM against glutaminyl cyclase, which is comparable to the IC50 of 62.5 nM reported for the parent inhibitor PQ912 [1].

QC Binding Affinity

Head-to-head

PB0822 56.3 nM

PQ912 62.5 nM

~9.9% lower, not significant

Supports QC target-binding equivalence for imaging

In vitro fluorescence assay; R-enantiomer inactive

Evidence Dimension	Inhibition of Glutaminyl Cyclase Activity (IC50)
Target Compound Data	56.3 nM ([19F]PB0822)
Comparator Or Baseline	62.5 nM (Parent inhibitor PQ912)
Quantified Difference	9.9% lower IC50 (higher potency) relative to parent compound; statistically comparable
Conditions	In vitro enzymatic assay

Why This Matters

This data provides direct evidence that the chemical modification required for radiolabeling did not compromise the probe's core biological function, ensuring that [18F]PB0822 is a faithful and potent tracer for its intended target.

• [1] Behof WJ, Haynes JR, Whitmore CA, Cheung YY, Tantawy MN, Peterson TE, et al. Synthesis and Evaluation of a Novel PET Radioligand for Imaging Glutaminyl Cyclase Activity as a Biomarker for Detecting Alzheimer's Disease. ACS Sens. 2024;9(5):2605-2613. View Source

Radiochemical Purity and Molar Activity: High-Fidelity Imaging Quality of PB0822-Derived Probe

For PET imaging applications, the quality of the radiolabeled probe is paramount. The radiosynthesis of [18F]PB0822 from the PB0822 precursor achieved a radiochemical purity of 99.9% and a molar activity of 965 Ci·mmol⁻¹ (35.7 GBq·µmol⁻¹) [1]. While comparable data for other QC-targeting PET probes are not available in the primary literature, this combination of ultra-high purity and high specific activity is a benchmark for minimizing off-target signal and enabling high-contrast imaging, surpassing the minimal acceptable thresholds for clinical-grade PET tracers.

BBB Penetration

Context-dependent

PB0822 brain PET signal at 5 min

[11C]PBD150 no brain uptake

BBB penetration essential for CNS QC imaging

cLogP differences; efflux not involved in PBD150 failure

Evidence Dimension	Radiochemical Purity and Molar Activity
Target Compound Data	99.9% purity; 965 Ci·mmol⁻¹
Comparator Or Baseline	Typical acceptable range for preclinical PET tracers
Quantified Difference	Radiochemical purity is at the theoretical maximum (>99%), exceeding the 95-98% typical baseline.
Conditions	Automated radiosynthesis module

Why This Matters

The reported radiochemical purity and specific activity ensure that in vivo PET signals predominantly arise from the intended QC-specific binding of [18F]PB0822, rather than from radiochemical impurities or mass effects, which is a critical quality attribute for reproducible and interpretable imaging data.

• [1] Behof WJ, Haynes JR, Whitmore CA, Cheung YY, Tantawy MN, Peterson TE, et al. Synthesis and Evaluation of a Novel PET Radioligand for Imaging Glutaminyl Cyclase Activity as a Biomarker for Detecting Alzheimer's Disease. ACS Sens. 2024;9(5):2605-2613. View Source

Optimized Blood-Brain Barrier Penetration: cLogP Value of 1.54 for PB0822

Effective CNS PET imaging requires a probe to efficiently cross the blood-brain barrier (BBB). The calculated partition coefficient (cLogP) for [18F]PB0822 is 1.54 [1]. This value falls within the optimal range (typically cLogP 1-3) for BBB penetration, balancing sufficient lipophilicity to cross the barrier while avoiding excessive non-specific binding. For comparison, the therapeutic parent compound PQ912 has a higher cLogP, reported to be approximately 2.7, reflecting its distinct development goal as a brain-penetrant oral drug with different pharmacokinetic requirements [2].

Radiochemical Purity

Context-dependent

99.9% vs 96.4%

Higher purity may reduce PET quantification variability

Radio-HPLC at EOS; [11C]PBD150 mean purity 96.4% (n=4)

Evidence Dimension	Lipophilicity (cLogP) as a Predictor of BBB Penetration
Target Compound Data	1.54 ([18F]PB0822)
Comparator Or Baseline	Approximately 2.7 (Parent QC inhibitor PQ912)
Quantified Difference	43% lower cLogP value for [18F]PB0822
Conditions	Calculated partition coefficient

Why This Matters

The optimized cLogP of 1.54 is a key design feature distinguishing PB0822 as an imaging agent, as it predicts a favorable balance between brain entry and low non-specific binding, which is essential for achieving high signal-to-noise ratios in PET scans, unlike therapeutic analogs optimized for sustained CNS exposure.

• [1] Behof WJ, Haynes JR, Whitmore CA, Cheung YY, Tantawy MN, Peterson TE, et al. Synthesis and Evaluation of a Novel PET Radioligand for Imaging Glutaminyl Cyclase Activity as a Biomarker for Detecting Alzheimer's Disease. ACS Sens. 2024;9(5):2605-2613. View Source
• [2] Lues I, Weber F, Meyer A, et al. A phase 1 study to evaluate the safety and pharmacokinetics of PQ912, a glutaminyl cyclase inhibitor, in healthy volunteers. Alzheimers Dement (N Y). 2015;1(2):182-195. View Source

In Vivo Differentiation: PB0822 Reveals Elevated QC Activity in AD Model vs. Wild-Type Mice

The primary functional validation of [18F]PB0822 is its ability to discriminate between pathological and normal states in vivo. PET imaging studies demonstrated that brain uptake of [18F]PB0822 was significantly higher in 5XFAD transgenic mice (a model of AD) compared to wild-type (WT) control mice [1]. This differential signal confirms that the probe is sensitive to elevated QC activity associated with AD pathology. While many QC inhibitors show activity in vitro, this is a direct, quantitative demonstration of in vivo specificity for the disease state.

Brain Uptake vs Triazoles

Context-dependent

PB0822 measurable brain signal

Triazoles sub-threshold uptake

Triazole probes may not reach imaging threshold

In Vivo Specificity

Reported

Cold block p = 0.002

5xFAD vs WT p = 0.02

Supports in vivo QC-specific binding and disease-model signal discrimination

Triple-blinded PET; n=3-11 mice; cold competition with [19F]PB0822

Evidence Dimension	In Vivo PET Brain Signal (QC Activity)
Target Compound Data	Significantly higher brain uptake in AD (5XFAD) mice
Comparator Or Baseline	Wild-type (WT) mice
Quantified Difference	Significant (p<0.05); quantified via standardized uptake value (SUV) and volume of interest (VOI) analysis
Conditions	In vivo dynamic PET imaging in 5XFAD vs. WT mice, 5-60 min post-injection

Why This Matters

This data provides the ultimate proof of value for a procurement decision: the PB0822-derived probe is not just a potent ligand in a test tube, but a functional imaging tool capable of detecting and quantifying disease-relevant biological differences in a living organism.

• [1] Behof WJ, Haynes JR, Whitmore CA, Cheung YY, Tantawy MN, Peterson TE, et al. Synthesis and Evaluation of a Novel PET Radioligand for Imaging Glutaminyl Cyclase Activity as a Biomarker for Detecting Alzheimer's Disease. ACS Sens. 2024;9(5):2605-2613. View Source

Simplified and Robust Radiosynthesis: Practical Advantage of PB0822 Precursor

The development of [18F]PB0822 included a streamlined radiosynthesis protocol that yields the final product with high purity and specific activity [1]. The process is described as a 'simplified and robust chemistry,' suggesting a practical advantage in terms of operational efficiency and reproducibility for centers with radiochemistry capabilities. While direct comparative data on synthesis time or yield versus other QC probes is not available, the emphasis on a 'simplified' method in the primary report indicates a design consideration that may lower the technical barrier for adoption.

In Vivo Specificity

Reported

Cold block p = 0.002

5xFAD vs WT p = 0.02

Supports in vivo QC-specific binding and disease-model signal discrimination

Triple-blinded PET; n=3-11 mice; cold competition with [19F]PB0822

Evidence Dimension	Radiosynthesis Complexity
Target Compound Data	Described as 'simplified and robust chemistry'
Comparator Or Baseline	Typical multi-step radiosynthesis of novel tracers
Quantified Difference	Not numerically quantified, but qualitatively described as a key feature
Conditions	Automated radiosynthesis module

Why This Matters

A robust and simplified synthesis method increases the likelihood of successful and consistent production of the radioligand across different batches and laboratories, reducing operational risk and cost for end-users.

• [1] Behof WJ, Haynes JR, Whitmore CA, Cheung YY, Tantawy MN, Peterson TE, et al. Synthesis and Evaluation of a Novel PET Radioligand for Imaging Glutaminyl Cyclase Activity as a Biomarker for Detecting Alzheimer's Disease. ACS Sens. 2024;9(5):2605-2613. View Source

High-Impact Research and Translational Applications for PB0822-Based PET Imaging

Preclinical Pharmacodynamic Assessment of Novel Glutaminyl Cyclase (QC) Inhibitors

[18F]PB0822 PET imaging enables direct, non-invasive measurement of QC enzyme activity in the brain. This makes PB0822 an essential tool for researchers developing new QC inhibitors (e.g., next-generation PQ912 analogs). By using [18F]PB0822 to quantify target engagement (i.e., the degree of QC inhibition achieved by a drug candidate in vivo), researchers can directly correlate drug dosing with biological effect, optimizing lead selection and dose regimen design before entering costly clinical trials [1].

Longitudinal Biomarker Studies of Alzheimer's Disease Progression in Animal Models

The demonstrated ability of [18F]PB0822 to differentiate QC activity between AD-model (5XFAD) and wild-type mice [1] positions it as a valuable translational biomarker. Researchers can utilize [18F]PB0822 to track the spatiotemporal progression of QC-related pathology in longitudinal studies, providing a functional readout that complements structural MRI and amyloid plaque imaging. This allows for the evaluation of disease-modifying therapies that may impact QC activity and subsequent pyroglutamate-Aβ formation.

Mechanistic Investigation of Pyroglutamate-Aβ Pathology in Neurodegeneration

The high affinity and specific in vivo signal of [18F]PB0822 for QC activity [1] provides a unique tool for basic neuroscientists studying the role of pyroglutamate-modified Aβ in AD. Unlike antibodies that bind to the end-product (Aβ-pE3 plaques), [18F]PB0822 images the enzymatic source of this modification. This enables research into the timing and location of QC upregulation relative to other AD hallmarks, such as inflammation and synaptic loss, offering a deeper mechanistic understanding of the disease cascade.

Standardization and Quality Control in Radiopharmacy Production

The reported radiochemical purity of 99.9% and high molar activity of 965 Ci·mmol⁻¹ for the [18F]PB0822 product [1] establish a clear benchmark for production quality. For radiopharmacies and imaging centers, PB0822 serves as a reliable precursor to generate a tracer with well-defined, high-quality specifications. This supports robust, multi-site imaging studies where consistent probe performance is critical for pooling and comparing data across different research institutions.

Application

Selection Property

Validation Focus

Preclinical AD transgenic mouse imaging

Brain-penetrant QC-specific PET signal

Longitudinal disease-model discrimination and reproducibility

QC inhibitor target engagement studies

Reversible, saturable QC binding confirmed in vivo

Dose-dependent displacement pharmacodynamics

Multi-center PET study radiopharmaceutical supply

Fluorine-18 half-life and radiochemical consistency

Centralized production and remote distribution feasibility

Benchmarking novel QC-targeted PET tracers

Established brain uptake and imaging performance

Comparative brain pharmacokinetics and target specificity

• [1] Behof WJ, Haynes JR, Whitmore CA, Cheung YY, Tantawy MN, Peterson TE, et al. Synthesis and Evaluation of a Novel PET Radioligand for Imaging Glutaminyl Cyclase Activity as a Biomarker for Detecting Alzheimer's Disease. ACS Sens. 2024;9(5):2605-2613. View Source